3-[(2-amino-2-oxoethyl)-(3-chloropyridin-2-yl)amino]-4-chloro-N-[4-(trifluoromethyl)phenyl]benzamide

• Molecular Formula: C21H15Cl2F3N4O2
• Molecular Weight: 483.3 g/mol
• IUPAC Name: 3-[(2-amino-2-oxoethyl)-(3-chloropyridin-2-yl)amino]-4-chloro-N-[4-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C21H15Cl2F3N4O2/c22-15-8-3-12(20(32)29-14-6-4-13(5-7-14)21(24,25)26)10-17(15)30(11-18(27)31)19-16(23)2-1-9-28-19/h1-10H,11H2,(H2,27,31)(H,29,32)
• InChI Key: LLVCZHNGUDERCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)N(CC(=O)N)C2=C(C=CC(=C2)C(=O)NC3=CC=C(C=C3)C(F)(F)F)Cl)Cl

Description

“PMID25666693-Compound-79” is a small molecular drug primarily indicated for cancer-related pain. It functions as an antagonist to the transient receptor potential cation channel V1 (TRPV1), which is involved in the detection of noxious chemical and thermal stimuli .

Preparation Methods

The preparation of “PMID25666693-Compound-79” involves several synthetic routes and reaction conditions. One common method includes the crystallization technique to perform separation and purification, ensuring high purity and quality of the compound . Industrial production methods often involve large-scale synthesis using optimized reaction conditions to achieve high yields and purity.

Chemical Reactions Analysis

“PMID25666693-Compound-79” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

“PMID25666693-Compound-79” has a wide range of scientific research applications, including:

Chemistry: It is used in the study of chemical reactions and mechanisms, particularly those involving TRPV1.

Biology: It is used to study the role of TRPV1 in various biological processes, including pain perception and inflammation.

Medicine: It is used as a therapeutic agent for managing cancer-related pain.

Industry: It is used in the development of new drugs and therapeutic agents targeting TRPV1

Mechanism of Action

The mechanism of action of “PMID25666693-Compound-79” involves its antagonistic effect on TRPV1. TRPV1 is a ligand-activated non-selective calcium permeant cation channel involved in the detection of noxious chemical and thermal stimuli. By blocking TRPV1, “PMID25666693-Compound-79” helps to mediate proton influx and reduce intracellular acidosis in nociceptive neurons, thereby alleviating inflammatory pain and hyperalgesia .

Comparison with Similar Compounds

“PMID25666693-Compound-79” can be compared with other similar compounds that target TRPV1. Some of these similar compounds include:

Capsaicin: An agonist of TRPV1 used for pain relief.

CNTX-4975: A clinical trial drug for pain management.

DWP-05195: Another clinical trial drug for neuropathic pain

“PMID25666693-Compound-79” is unique in its specific antagonistic action on TRPV1, making it a valuable compound for managing cancer-related pain.